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Technical Support Center: EDTA Disodium Salt
Dissolution
This guide provides troubleshooting advice and answers to frequently asked questions

regarding the effective dissolution of EDTA disodium salt in aqueous solutions for researchers,

scientists, and drug development professionals.

Troubleshooting Guide
Q1: My EDTA disodium salt is not dissolving, or the solution remains cloudy. What is the most

common reason for this?

A1: The most frequent cause of incomplete dissolution of EDTA disodium salt is incorrect pH.

The solubility of EDTA is highly dependent on pH; it is poorly soluble in neutral or acidic water.

[1][2] To dissolve it effectively, you must increase the pH of the solution to approximately 8.0.[3]

[4] The salt will typically not go into solution until the pH nears this value.[3]

Q2: I am stirring the solution continuously, but the dissolution is extremely slow. What can I do?

A2: If stirring alone is not effective, verify the pH of your solution. You need to gradually add a

base, such as sodium hydroxide (NaOH), to raise the pH.[2] Add NaOH pellets or a

concentrated NaOH solution slowly while continuing to stir and monitor the pH.[3][4] Be patient,

as it can take some time for the pH to adjust and the salt to dissolve completely.[3]
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Q3: Can I heat the solution to speed up the dissolution process?

A3: Yes, gentle heating can help accelerate dissolution.[5] Some protocols suggest warming to

around 45°C while stirring to aid the process.[6] However, heating alone is not a substitute for

pH adjustment. The primary factor for dissolving EDTA disodium salt is achieving a pH of 8.0.

Q4: I have adjusted the pH to 8.0, but there are still a few undissolved particles. What should I

do?

A4: Ensure your solution is not yet at its final volume. It is best practice to dissolve the EDTA

salt in about 80% of the final required volume of water.[4][7] This allows you to add the base

and make adjustments before bringing the solution to its final volume. Once the salt is fully

dissolved at pH 8.0, you can add water to reach the final desired volume. If particles persist,

you can filter the final solution through a 0.5-micron filter.[4]

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for dissolving EDTA disodium salt?

A1: The optimal and most commonly recommended pH for effectively dissolving EDTA

disodium salt is 8.0.[1][3][4]

Q2: Why is pH adjustment necessary to dissolve EDTA?

A2: EDTA in its free acid form is practically insoluble in water.[8] EDTA disodium salt is more

soluble but still requires deprotonation of its remaining carboxylic acid groups to dissolve fully

at high concentrations. Adding a strong base like NaOH raises the pH, which converts the

EDTA molecules into their more soluble salt forms (trisodium and tetrasodium salts), allowing

them to dissolve readily in an aqueous solution.[8]

Q3: Which form of EDTA is typically used for preparing solutions in a laboratory setting?

A3: Disodium EDTA dihydrate (EDTA•2Na•2H₂O) is the most common form used in biology

and chemistry labs because it is more soluble and easier to work with than the free acid form of

EDTA.[1][2][9]

Q4: How should I properly store a prepared EDTA stock solution?
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A4: A 0.5 M stock solution of EDTA at pH 8.0 is stable for several months when stored at 4°C.

[10] The solution can also be sterilized by autoclaving.[4][10] It is recommended to store it in a

clearly labeled, sterile bottle.[3]

Q5: Is EDTA disodium salt soluble in solvents other than water?

A5: No, EDTA disodium salt is generally not soluble in organic solvents such as ethanol.[11]

[12] Its solubility is a key feature in aqueous environments due to its ionic nature and multiple

polar groups.[11]

Quantitative Data
Table 1: Preparation of Common EDTA Disodium Salt Stock Solutions

Final Concentration

Mass of EDTA Disodium
Dihydrate
(C₁₀H₁₄N₂Na₂O₈•2H₂O, MW:
372.24 g/mol ) per 1 Liter
of Solution

Approximate Amount of
Solid NaOH Required

0.5 M 186.1 g[4] ~18-20 g[4]

0.2 M 74.45 g[3] ~8 g[3]

0.1 M 37.2 g[13][14] Not specified, adjust to pH 8.0

0.05 M 18.6 g[15] Not specified, adjust to pH 8.0

Table 2: Relationship Between pH and EDTA Disodium Salt Solubility
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pH Range Solubility Description Molecular State

Acidic (e.g., pH 4-6)
Slowly or poorly soluble.[10]

[16]

Primarily in the less soluble

protonated (acidic) form.[8]

Neutral (~pH 7) Very low solubility.[1]
A mix of protonated forms with

limited solubility.

Alkaline (~pH 8.0) Readily soluble.[3][4]
Deprotonated, highly soluble

salt form.[8]

Alkaline (>pH 8.0) Highly soluble.

Primarily in the tetrasodium

salt form, which is very soluble.

[8]

Experimental Protocols
Protocol: Preparation of 1 Liter of 0.5 M EDTA, pH 8.0 Solution

This protocol outlines the standard procedure for preparing a 0.5 M EDTA stock solution.

Materials and Equipment:

EDTA disodium salt, dihydrate (EDTA•2Na•2H₂O)

Sodium hydroxide (NaOH) pellets or a concentrated solution (e.g., 10 M)

Distilled or deionized water

1-liter beaker or flask

1-liter graduated cylinder

Magnetic stirrer and stir bar

Calibrated pH meter

Weighing scale and weigh boats

Procedure:
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Weigh EDTA: Accurately weigh 186.1 g of EDTA disodium salt dihydrate.[4]

Add to Water: Pour 800 mL of distilled water into the beaker.[4] Add a magnetic stir bar.

Mix: Place the beaker on the magnetic stirrer and begin stirring. Add the weighed EDTA

powder to the water. The solution will be cloudy and acidic.

Adjust pH: While the solution is stirring vigorously, begin to slowly add NaOH.[4] You can add

solid pellets or a concentrated solution. Monitor the pH of the solution continuously with a pH

meter.[1]

Dissolve: The EDTA salt will not dissolve completely until the pH of the solution approaches

8.0.[3] Continue to add NaOH incrementally until the pH is exactly 8.0. Be careful not to

overshoot the pH.[4] As the pH nears 8.0, the solution will become clear.

Adjust Final Volume: Once the EDTA is fully dissolved, transfer the solution to a 1-liter

graduated cylinder. Add distilled water to bring the final volume to exactly 1 liter.[4]

Sterilization and Storage: If required, the solution can be sterilized by filtration (0.5-micron

filter) or by autoclaving.[4][10] Store the solution in a labeled, sterile container at 4°C.[10]
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Caption: Workflow for dissolving EDTA disodium salt.
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Effect of pH on EDTA Form

EDTA Disodium Salt
(Insoluble Form at low/neutral pH)
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Caption: pH adjustment enables EDTA's conversion to its soluble form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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